molecular formula C11H17N3 B8643468 6-(2-Methylpiperidin-1-yl)pyridin-2-amine CAS No. 1314354-81-8

6-(2-Methylpiperidin-1-yl)pyridin-2-amine

Cat. No.: B8643468
CAS No.: 1314354-81-8
M. Wt: 191.27 g/mol
InChI Key: JHZPFMSALQWTRF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-(2-Methylpiperidin-1-yl)pyridin-2-amine is a useful research compound. Its molecular formula is C11H17N3 and its molecular weight is 191.27 g/mol. The purity is usually 95%.
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Properties

CAS No.

1314354-81-8

Molecular Formula

C11H17N3

Molecular Weight

191.27 g/mol

IUPAC Name

6-(2-methylpiperidin-1-yl)pyridin-2-amine

InChI

InChI=1S/C11H17N3/c1-9-5-2-3-8-14(9)11-7-4-6-10(12)13-11/h4,6-7,9H,2-3,5,8H2,1H3,(H2,12,13)

InChI Key

JHZPFMSALQWTRF-UHFFFAOYSA-N

Canonical SMILES

CC1CCCCN1C2=CC=CC(=N2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 6-fluoropyridin-2-amine (448 mg, 4 mmol) and 2-methylpiperidine (596 mg, 6 mmol) in water (0.5 mL) was heated to 205° C. in a microwave oven for 30 minutes. The reaction mixture was purified by chromatography (silica gel, 200-300 mesh, petroleum ether:ethyl acetate=10:1) to give 6-(2-methylpiperidin-1-yl)pyridin-2-amine (376 mg, 49%) as a brown oil. LC-MS: [M+H]+, 192.2, tR=1.266 min.
Quantity
448 mg
Type
reactant
Reaction Step One
Quantity
596 mg
Type
reactant
Reaction Step One
Name
Quantity
0.5 mL
Type
solvent
Reaction Step One

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